1-{3-[(2-thienylmethyl)amino]propyl}-2-pyrrolidinone hydrochloride

• IUPAC Name: 1-[3-(thiophen-2-ylmethylamino)propyl]pyrrolidin-2-one;hydrochloride
• InChI: InChI=1S/C12H18N2OS.ClH/c15-12-5-1-7-14(12)8-3-6-13-10-11-4-2-9-16-11;/h2,4,9,13H,1,3,5-8,10H2;1H
• InChI Key: VMLQUIJCNIBQFS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCCNCC2=CC=CS2.Cl
• Molecular Formula: C12H19ClN2OS
• Molecular Weight: 274.81 g/mol

Description

1-{3-[(2-thienylmethyl)amino]propyl}-2-pyrrolidinone hydrochloride, also known as TPA023, is a chemical compound that belongs to the class of pyrrolidinone derivatives. It is an allosteric modulator that selectively targets the γ-aminobutyric acid type A (GABA-A) receptor. The GABA-A receptor is a ligand-gated ion channel that plays a crucial role in the central nervous system, and its modulation has been shown to have therapeutic potential in a variety of neurological disorders.

Mechanism of Action

1-{3-[(2-thienylmethyl)amino]propyl}-2-pyrrolidinone hydrochloride acts as a positive allosteric modulator of the GABA-A receptor by binding to a specific site on the receptor, distinct from the benzodiazepine binding site. This results in an increase in the activity of the receptor, leading to an overall increase in inhibitory neurotransmission in the brain.
Biochemical and Physiological Effects:
The modulation of GABA-A receptor activity by 1-{3-[(2-thienylmethyl)amino]propyl}-2-pyrrolidinone hydrochloride has been shown to have a range of biochemical and physiological effects. These include anxiolytic and sedative effects, as well as effects on memory and learning. 1-{3-[(2-thienylmethyl)amino]propyl}-2-pyrrolidinone hydrochloride has also been shown to have potential neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 1-{3-[(2-thienylmethyl)amino]propyl}-2-pyrrolidinone hydrochloride as a research tool is its selectivity for the α2 and α3 subunits of the GABA-A receptor, which allows for more specific modulation of GABAergic neurotransmission. However, like all research tools, there are limitations to its use, including potential off-target effects and the need for careful dosing and monitoring.

Future Directions

There are many potential future directions for research involving 1-{3-[(2-thienylmethyl)amino]propyl}-2-pyrrolidinone hydrochloride. One area of interest is the development of more selective allosteric modulators of the GABA-A receptor, which could lead to the development of new therapeutics for neurological disorders. Another area of interest is the investigation of the potential neuroprotective effects of 1-{3-[(2-thienylmethyl)amino]propyl}-2-pyrrolidinone hydrochloride in human clinical trials. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-{3-[(2-thienylmethyl)amino]propyl}-2-pyrrolidinone hydrochloride and its potential limitations as a research tool.

Scientific Research Applications

1-{3-[(2-thienylmethyl)amino]propyl}-2-pyrrolidinone hydrochloride has been extensively studied for its potential therapeutic effects in various neurological disorders, including anxiety, depression, and schizophrenia. It has been shown to selectively enhance the activity of GABA-A receptors containing the α2 and α3 subunits, which are thought to be involved in the anxiolytic and sedative effects of benzodiazepines.